2-chloro-6-fluoro-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-[[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C19H18ClFN6O/c1-12-5-6-15(24-11-12)25-17-8-7-16(26-27-17)22-9-10-23-19(28)18-13(20)3-2-4-14(18)21/h2-8,11H,9-10H2,1H3,(H,22,26)(H,23,28)(H,24,25,27)
• InChI Key: GNLXSOKAKWVOQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2=NN=C(C=C2)NCCNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C19H18ClFN6O
• Molecular Weight: 400.8 g/mol

Description

2-chloro-6-fluoro-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide is a useful research compound. Its molecular formula is C19H18ClFN6O and its molecular weight is 400.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 400.1214651 g/mol and the complexity rating of the compound is 501. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Vitamin B6 Antagonists and Cancer Research

Research has explored modifications of the vitamin B6 molecule, such as the introduction of electron-donating and electron-withdrawing substituents, to investigate growth-inhibitory activity against cancer cells. This approach highlights the potential of structural analogs in therapeutic applications and the importance of specific substituents in biological activity (Korytnyk & Angelino, 1977).

Antimicrobial Agents

Compounds structurally related to the query chemical have been synthesized and evaluated for their antibacterial properties, demonstrating the significance of fluoro and chloro substitutions in enhancing the activity of antibacterial agents. This research contributes to the ongoing search for new and effective treatments for bacterial infections (Egawa et al., 1984).

Neuroimaging and Alzheimer's Disease

Fluoro-substituted benzamides, acting as selective molecular imaging probes, have been utilized in PET studies for quantifying receptor densities in Alzheimer's disease, illustrating the application of these compounds in neuroimaging and the study of neurodegenerative disorders (Kepe et al., 2006).

Antiviral Research

Benzamide-based compounds, including pyrazoles and fused heterocycles, have shown remarkable activity against avian influenza virus H5N1, underscoring the potential of fluoro-substituted compounds in antiviral therapy and the importance of chemical synthesis in developing novel antiviral drugs (Hebishy et al., 2020).

Synthesis and Evaluation of Novel Compounds

The synthesis of novel compounds with specific substitutions, such as fluoro, chloro, and pyridine groups, has led to the evaluation of their biological activities, including antimicrobial and antitumor effects. This research demonstrates the ongoing exploration of chemical compounds for potential therapeutic applications (Flefel et al., 2018).

Mechanism of Action

The mechanism of action of this compound is not known as it is not mentioned in the literature.

Safety and Hazards

The safety and hazards associated with this compound are not available in the literature.

Future Directions

Given the lack of information about this compound, future research could focus on elucidating its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would provide a comprehensive understanding of the compound and could potentially reveal interesting and useful properties.